Cas no 1805347-78-7 (2-Amino-5-cyano-3-(difluoromethyl)pyridine-4-methanol)

• Product Name: 2-Amino-5-cyano-3-(difluoromethyl)pyridine-4-methanol
• CAS No: 1805347-78-7
• MF: C₈H₇F₂N₃O
• MW: 199.157488107681
• CID: 4928487
• Update Time: 2025-10-29

2-Amino-5-cyano-3-(difluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-cyano-3-(difluoromethyl)pyridine-4-methanol

• Inchi： 1S/C8H7F2N3O/c9-7(10)6-5(3-14)4(1-11)2-13-8(6)12/h2,7,14H,3H2,(H2,12,13)
• InChI Key： OSBQTHSOLCZCSY-UHFFFAOYSA-N
• SMILES： FC(C1C(N)=NC=C(C#N)C=1CO)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 0
• Topological Polar Surface Area: 82.9

Additional information on 2-Amino-5-cyano-3-(difluoromethyl)pyridine-4-methanol

2-Amino-5-cyano-3-(difluoromethyl)pyridine-4-methanol (CAS No. 1805347-78-7): An Overview of a Promising Compound in Medicinal Chemistry

2-Amino-5-cyano-3-(difluoromethyl)pyridine-4-methanol (CAS No. 1805347-78-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The structure of 2-Amino-5-cyano-3-(difluoromethyl)pyridine-4-methanol is characterized by a pyridine ring substituted with an amino group at the 2-position, a cyano group at the 5-position, and a difluoromethyl group at the 3-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The amino group can participate in hydrogen bonding and other interactions with biological targets, while the cyano group provides electron-withdrawing effects that can influence the compound's reactivity and stability. The difluoromethyl group adds further complexity and can enhance the compound's lipophilicity and metabolic stability.

Recent studies have highlighted the potential of 2-Amino-5-cyano-3-(difluoromethyl)pyridine-4-methanol in various therapeutic areas. One notable application is its use as a lead compound in the development of novel anticancer agents. Research has shown that this compound exhibits potent cytotoxic activity against several cancer cell lines, including those resistant to conventional chemotherapeutics. The mechanism of action is believed to involve the inhibition of key enzymes involved in cell proliferation and survival pathways.

In addition to its anticancer properties, 2-Amino-5-cyano-3-(difluoromethyl)pyridine-4-methanol has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can effectively suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases. The anti-inflammatory activity is thought to be mediated through the modulation of signaling pathways involved in inflammation, such as NF-κB and MAPK.

The pharmacokinetic properties of 2-Amino-5-cyano-3-(difluoromethyl)pyridine-4-methanol have also been studied extensively. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are important considerations for drug development. Furthermore, preliminary toxicity studies have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

One of the key challenges in the development of new drugs is overcoming resistance mechanisms that can limit their efficacy. Recent research has shown that 2-Amino-5-cyano-3-(difluoromethyl)pyridine-4-methanol can circumvent some of these resistance mechanisms by targeting multiple pathways involved in drug resistance. This multi-target approach may enhance its therapeutic potential and broaden its clinical applications.

The synthesis of 2-Amino-5-cyano-3-(difluoromethyl)pyridine-4-methanol has been optimized to improve yield and purity. Various synthetic routes have been explored, including multistep processes involving selective functional group manipulations and protection/deprotection strategies. These advances in synthetic chemistry have facilitated the large-scale production of this compound for further preclinical and clinical evaluation.

In conclusion, 2-Amino-5-cyano-3-(difluoromethyl)pyridine-4-methanol (CAS No. 1805347-78-7) represents a promising lead compound with potential applications in cancer therapy and inflammatory disease treatment. Its unique structural features, favorable pharmacokinetic properties, and multi-target mechanism of action make it an attractive candidate for further development. Ongoing research aims to elucidate its full therapeutic potential and optimize its use in clinical settings.